Cas no 1337742-98-9 (4-amino-4-(2,3-dihydro-1H-inden-4-yl)butanoic acid)

• Product Name: 4-amino-4-(2,3-dihydro-1H-inden-4-yl)butanoic acid
• CAS No: 1337742-98-9
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6430829
• PubChem ID: 115006641
• Update Time: 2025-05-23

4-amino-4-(2,3-dihydro-1H-inden-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2,3-dihydro-1H-inden-4-yl)butanoic acid
• 1337742-98-9
• EN300-1749368

• Inchi： 1S/C13H17NO2/c14-12(7-8-13(15)16)11-6-2-4-9-3-1-5-10(9)11/h2,4,6,12H,1,3,5,7-8,14H2,(H,15,16)
• InChI Key： IJSNCLIRZSOLBF-UHFFFAOYSA-N
• SMILES： OC(CCC(C1=CC=CC2CCCC=21)N)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-4-(2,3-dihydro-1H-inden-4-yl)butanoic acid

Introduction to 4-amino-4-(2,3-dihydro-1H-inden-4-yl)butanoic acid (CAS No. 1337742-98-9)

4-amino-4-(2,3-dihydro-1H-inden-4-yl)butanoic acid, identified by the CAS number 1337742-98-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This molecule, featuring a unique structural framework, combines an amino group with a butanoic acid backbone substituted with a dihydroindenyl moiety. Such structural features make it a valuable intermediate in the development of novel bioactive molecules.

The compound's structure is characterized by a rigid indene ring system fused with a dihydropyranone-like moiety, which contributes to its distinct chemical properties and potential biological activities. The presence of both amino and carboxylic acid functional groups allows for further derivatization, making it a versatile building block in medicinal chemistry. Researchers have been exploring its utility in synthesizing potential therapeutic agents, particularly those targeting neurological and inflammatory disorders.

Recent studies have highlighted the pharmacological relevance of derivatives of 4-amino-4-(2,3-dihydro-1H-inden-4-yl)butanoic acid. For instance, modifications of this scaffold have shown promise in modulating enzyme activity and receptor binding. One notable area of investigation has been its role in the development of compounds that interact with serotonergic pathways, suggesting potential applications in treating conditions such as depression and anxiety. The indene ring, in particular, has been implicated in enhancing binding affinity and selectivity in drug design.

The synthesis of 4-amino-4-(2,3-dihydro-1H-inden-4-yl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex indene core efficiently. The introduction of the amino group at the 4-position of the butanoic acid chain is particularly critical, as it influences the compound's solubility and metabolic stability.

In terms of biological evaluation, preliminary in vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases and proteases. These enzymes are often implicated in pathological processes such as cancer cell proliferation and inflammation. The dihydroindenyl group contributes to steric hindrance around the active site of these enzymes, potentially leading to improved therapeutic efficacy compared to existing inhibitors.

The growing interest in 4-amino-4-(2,3-dihydro-1H-inden-4-yl)butanoic acid is also driven by its potential as a scaffold for structure-based drug design. Computational modeling techniques have been used to predict how different substituents on this molecule can optimize its interaction with biological targets. This approach leverages the power of molecular dynamics simulations and quantum mechanical calculations to guide synthetic efforts toward more potent and selective drug candidates.

Furthermore, the compound's stability under various storage conditions has been thoroughly assessed to ensure its suitability for industrial applications. Studies have shown that under controlled temperature and humidity levels, 4-amino-4-(2,3-dihydro-1H-inden-4-yl)butanoic acid maintains its structural integrity for extended periods. This stability is crucial for pharmaceutical manufacturers who require reliable intermediates for large-scale production.

The environmental impact of synthesizing and handling this compound has also been considered in recent research. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Such sustainable practices are increasingly important as the pharmaceutical industry moves toward more environmentally responsible manufacturing processes.

Future directions in the study of 4-amino-4-(2,3-dihydro-1H-inden-4-yl)butanoic acid include exploring its role in drug repurposing initiatives. By re-evaluating existing compounds that share structural similarities with this scaffold, researchers may uncover new therapeutic applications without starting from scratch. Additionally, investigating its potential as a prodrug—a precursor that is converted into an active drug within the body—could open up new avenues for treatment strategies.

In conclusion, 4-amino-4-(2,3-dihydro-1H-inden-4-yl)butanoic acid (CAS No. 1337742-98-9) represents a promising candidate for further pharmacological development. Its unique structural features offer opportunities for designing innovative therapeutics targeting various diseases. As research continues to uncover new applications and synthetic methodologies for this compound, it is likely to play an increasingly important role in the pharmaceutical landscape.